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Compound of Interest

Compound Name: Chlorpromazine maleate

Cat. No.: B12752339 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Chlorpromazine maleate, including detailed personal protective

equipment (PPE) requirements, step-by-step operational protocols, and proper disposal plans.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical to minimize exposure to

Chlorpromazine maleate. The following table summarizes the required PPE for various routes

of exposure.
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Protection Type Required Equipment
Standards and

Specifications

Hand Protection

Chemical-impermeable gloves

(e.g., nitrile or low-protein,

powder-free latex). Double

gloving is recommended for

enhanced protection.

Must satisfy EU Directive

89/686/EEC and the EN 374

standard.[1]

Eye and Face Protection

Tightly fitting safety goggles

with side-shields. A face shield

may be required for

supplementary protection

during procedures with a high

risk of splashing.

Conforming to EN 166 (EU) or

NIOSH (US) standards.[1][2][3]

Respiratory Protection

A full-face respirator or a

NIOSH-approved respirator is

necessary if exposure limits

are exceeded, if irritation is

experienced, or in case of

inadequate ventilation.[1][2]

For handling powders, a dust

respirator is recommended.

Use equipment tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 149 (EU).

[4]

Protective Clothing

Wear suitable protective

clothing to prevent skin

contact.[1][2] Fire/flame

resistant and impervious

clothing should be worn where

necessary.[2]

Contaminated work clothing

should not be allowed out of

the workplace and should be

laundered separately before

reuse.[1]

Foot Protection
Protective shoe covers should

be considered.

Adhere to general laboratory

safety standards.
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Adherence to a strict protocol is essential to ensure the safe handling of Chlorpromazine
maleate from receipt to disposal.

1. Preparation and Engineering Controls:

Handle Chlorpromazine maleate in a well-ventilated area.[1][2]

For laboratory-scale handling of up to 25 grams, a Class II biological safety cabinet is

recommended. For quantities between 25 grams and 1 kilogram, a Class II biological safety

cabinet or an equivalent containment system should be used.

Provide appropriate exhaust ventilation at places where dust is formed.[3]

Ensure emergency exits and a risk-elimination area are established.[2]

2. Handling the Compound:

Avoid all personal contact, including inhalation.

Avoid the formation of dust and aerosols.[1][2]

Do not eat, drink, or smoke when using this product.[1][5]

Wash hands thoroughly with soap and water after handling.

Keep containers securely sealed when not in use.

Protect from light, as Chlorpromazine and its hydrochloride salt darken on prolonged

exposure.[1]

3. Storage:

Store in a well-ventilated place and keep the container tightly closed.[1][3]

Store locked up.[1][5]

Chlorpromazine hydrochloride oral solutions, tablets, and injections should be stored at a

temperature below 40°C, preferably between 15-30°C.[1][2] Freezing of oral solutions and
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injections should be avoided.[1][2]

Spill and Emergency Procedures
Immediate and appropriate action is crucial in the event of a spill or exposure.

Spill Cleanup:

Evacuate personnel to safe areas and ensure adequate ventilation.[1][3]

Wear the appropriate PPE, including respiratory protection, chemical-impermeable gloves,

and protective clothing.[1][2]

Avoid generating dust. Dampen with water to prevent dusting before sweeping.

Use dry clean-up procedures. Collect spillage using a high-efficiency vacuum cleaner or by

sweeping up.[1]

Place the collected material in a suitable, labeled container for disposal.[1]

Wash the spill site after material pickup is complete.[1][2]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3][4]

Skin Contact: Immediately wash off with soap and plenty of water.[1] Take off contaminated

clothing. If skin irritation or rash occurs, get medical help.[1]

Eye Contact: Rinse with pure water for at least 15 minutes.[2] Consult a doctor.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately.[1]

Operational and Disposal Plan
Proper disposal is a critical final step in the safe handling of Chlorpromazine maleate.
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Waste Handling:

Pharmaceutical waste must be handled separately from biohazard and sharps waste.[6]

All items that have come into contact with Chlorpromazine maleate, including contaminated

gloves, masks, and containers, are considered pharmaceutical waste.[6]

Disposal Procedure:

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1]

Do not allow the chemical to enter drains.[1][2] Discharge into the environment must be

avoided.[1][2]

For healthcare facilities, contracting with a licensed biomedical waste disposal company is

the most common method for pharmaceutical disposal.[6]

Solid waste should be collected and sealed in labeled drums for disposal.
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Chlorpromazine Maleate Handling Workflow

Start: Handling Chlorpromazine Maleate

1. Don Required PPE:
- Chemical-impermeable gloves

- Safety goggles/face shield
- Protective clothing

- Respirator (if needed)

2. Handle in Ventilated Area
(e.g., Fume Hood, BSC)

3. Store Properly:
- Tightly closed container

- Well-ventilated area
- Protected from light

Spill Occurs

No

Exposure Occurs

No

4. Dispose of Waste:
- Collect in labeled, sealed container

- Treat as hazardous waste
- Use licensed disposal service

Follow Spill Cleanup Protocol:
- Evacuate & Ventilate

- Wear full PPE
- Contain & Clean up
- Decontaminate area

Yes

No

No

Administer First Aid:
- Skin: Wash with soap & water

- Eyes: Rinse for 15 min
- Inhalation: Move to fresh air
- Ingestion: Seek medical help

Yes

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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